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Compound of Interest

Compound Name: BIO5192

Cat. No.: B1667091 Get Quote

Technical Support Center: BIO5192
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges related to the bioavailability of BIO5192, a potent and selective α4β1 integrin

inhibitor.

Frequently Asked Questions (FAQs)
1. What is BIO5192 and its primary mechanism of action?

BIO5192 is a highly selective small molecule inhibitor of integrin α4β1, also known as Very Late

Antigen-4 (VLA-4), with a dissociation constant (Kd) of less than 10 pM.[1][2] It functions by

blocking the interaction between α4β1 integrin on the surface of cells, such as lymphocytes,

and its ligands, primarily vascular cell adhesion molecule-1 (VCAM-1) on endothelial cells.[3]

This inhibition disrupts cell adhesion and migration processes that are critical in inflammatory

diseases and hematopoietic stem cell mobilization.[2][4][5]
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BIO5192 Mechanism of Action
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Factors Governing Oral Bioavailability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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